![molecular formula C14H19NO3 B7589475 2-[(4-Ethylbenzoyl)-methylamino]butanoic acid](/img/structure/B7589475.png)
2-[(4-Ethylbenzoyl)-methylamino]butanoic acid
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Overview
Description
2-[(4-Ethylbenzoyl)-methylamino]butanoic acid, also known as Etifoxine, is a non-benzodiazepine anxiolytic drug that has been used in the treatment of anxiety disorders. It was first synthesized in the 1960s by French pharmaceutical company Hoechst Marion Roussel. Etifoxine is a unique anxiolytic drug that does not act on the benzodiazepine receptor, but instead, it has a different mechanism of action.
Mechanism of Action
2-[(4-Ethylbenzoyl)-methylamino]butanoic acid's mechanism of action is not fully understood. It is known to modulate the activity of GABA-A receptors, but it does not bind to the benzodiazepine site. Instead, this compound acts on a novel site on the GABA-A receptor complex, which is distinct from the benzodiazepine site. This unique mechanism of action may explain why this compound has a lower risk of dependence and withdrawal compared to benzodiazepines.
Biochemical and Physiological Effects:
This compound has been shown to increase the release of GABA, which is an inhibitory neurotransmitter in the brain. This leads to an overall decrease in neuronal activity, which results in the anxiolytic effects of this compound. This compound has also been shown to have anti-inflammatory effects and to modulate the activity of ion channels in the brain.
Advantages and Limitations for Lab Experiments
2-[(4-Ethylbenzoyl)-methylamino]butanoic acid has several advantages for use in lab experiments. It has a unique mechanism of action, which makes it a valuable tool for studying the GABA-A receptor complex. This compound also has a lower risk of dependence and withdrawal compared to benzodiazepines, which makes it a safer option for long-term studies. However, this compound has some limitations for lab experiments. It has a short half-life, which means that it needs to be administered frequently to maintain therapeutic levels. This compound also has low bioavailability, which can make it difficult to achieve consistent results.
Future Directions
There are several future directions for research on 2-[(4-Ethylbenzoyl)-methylamino]butanoic acid. One area of interest is its potential use in the treatment of neuropathic pain. This compound has been shown to have analgesic effects in animal models of neuropathic pain, and further studies are needed to determine its efficacy in humans. Another area of interest is its potential use in the treatment of sleep disorders. This compound has been shown to improve sleep quality in animal models, and further studies are needed to determine its effects in humans. Finally, research on the mechanism of action of this compound is needed to better understand how it modulates the activity of the GABA-A receptor complex. This could lead to the development of new drugs that target this novel site on the receptor complex.
Synthesis Methods
2-[(4-Ethylbenzoyl)-methylamino]butanoic acid is synthesized from 4-ethylbenzophenone in a multi-step process. The first step involves the conversion of 4-ethylbenzophenone to 4-ethylbenzoyl chloride using thionyl chloride. The resulting 4-ethylbenzoyl chloride is then reacted with methylamine to form 4-ethylbenzoyl methylamine. This intermediate is then reacted with butyric anhydride to form the final product, this compound.
Scientific Research Applications
2-[(4-Ethylbenzoyl)-methylamino]butanoic acid has been extensively studied for its anxiolytic properties. It has been shown to have anxiolytic effects in animal models of anxiety and in human clinical trials. This compound has also been studied for its potential use in the treatment of neuropathic pain, alcohol withdrawal, and sleep disorders.
properties
IUPAC Name |
2-[(4-ethylbenzoyl)-methylamino]butanoic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H19NO3/c1-4-10-6-8-11(9-7-10)13(16)15(3)12(5-2)14(17)18/h6-9,12H,4-5H2,1-3H3,(H,17,18) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MHLUMHIZDHNULF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=C(C=C1)C(=O)N(C)C(CC)C(=O)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H19NO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
249.30 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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